![molecular formula C3H7N. HCl B196039 Allylamine hydrochloride CAS No. 10017-11-5](/img/structure/B196039.png)
Allylamine hydrochloride
Overview
Description
Allylamine hydrochloride is a compound with the molecular formula C3H8ClN . It is used in the film and polymer industries and for cell encapsulation . It is also used to make redox hydrogel-modified electrodes for measuring enzyme responses .
Synthesis Analysis
This compound (PAH) can be synthesized by bulk polymerization with this compound as the monomer and ammonium persulfate/sodium bisulfite as redox initiators . Another approach involves the modification of mesocellular silica foam (MCF) with poly (this compound) through free radical polymerization of the respective monomer .
Molecular Structure Analysis
The molecular structure of this compound can be represented as CH2=CHCH2NH2 . It consists of three carbon atoms in one molecule of this amine . The molecular weight of this compound is 93.55 g/mol .
Chemical Reactions Analysis
Allylamines, including this compound, are produced by treating allyl chloride with ammonia followed by distillation .
Physical and Chemical Properties Analysis
This compound is a colorless liquid with a strong ammonia-like odor . It has a specific gravity of 0.761, a melting point of -88 °C, and a boiling point between 55-58 °C .
Scientific Research Applications
Layer-by-Layer Assembly for Particles and Drug Delivery : Allylamine hydrochloride is used in the flow-based assembly of layer-by-layer (LbL) capsules, beneficial for applications in catalysis, optics, sensors, and drug delivery. This process addresses the limitations of manual, centrifugation-based methods and enables scalable and highly controllable production (Björnmalm et al., 2015).
Polyelectrolyte Aggregation : Poly(allylamine) hydrochloride, a weak cationic polyelectrolyte, exhibits different aggregation properties at various pH levels and aging times. This characteristic is crucial for understanding its interactions in different environments, relevant for applications in material science and chemistry (Park et al., 2008).
Lithographic Methods in Surface Studies : this compound is used to generate patterns in surface studies through different lithographic methods. This allows for a comparison of properties generated by each methodology, useful in material science and nanotechnology applications (Nyamjav & Ivanisevic, 2004).
Photocatalytic Activity Enhancement : In the synthesis of BiOCl materials, this compound acts as a reactant, template, or structure-directing agent. Its concentration significantly influences the formation and structure of BiOCl, enhancing photocatalytic activities. This is important in environmental science and material engineering (Zhao et al., 2017).
Layer-by-Layer Deposition on Poly(tetrafluoroethylene) : Allylamine plasma polymerization modifies surfaces to promote layer-by-layer assembly of polyelectrolytes. This method is significant in the development of surface coatings and material science applications (Hsieh et al., 1997).
Wacker-type Oxidation : The Wacker-type oxidation of allylamine can produce 1-aminopropra-2-one hydrochloride, which is significant in organic chemistry and industrial processes (Kaufmann & Venanzi, 1991).
Porous Hydrogel Preparation for Phosphate Binding : this compound-based porous hydrogels, developed through free radical copolymerization, demonstrate phosphorus binding capacities. This finding is significant for environmental management, wastewater treatment, and medical applications, such as treating hyperphosphatemia (Zhang et al., 2016).
Biomedical and Biotechnological Applications : The modification of poly(this compound) into strong polyelectrolytes improves its biological properties, reducing toxicity and enhancing antibacterial activities. This is relevant for various biotechnological and biomedical applications (Wytrwal et al., 2014).
Textile Industry Applications : Hybrid poly(this compound)-graphene oxide microcapsules, created via the layer-by-layer technique, are used for textiles with controlled release behavior. This application is significant in the textile industry for smart fabrics and materials (Zhao et al., 2020).
Electrostatic Interactions Study : The molecular and electrostatic interactions of poly(this compound) chains have been investigated, providing insights into its behavior in different solvents and environments. This research contributes to a better understanding of its properties in various applications, including material science and chemistry (Pavlov et al., 2006).
Mechanism of Action
Target of Action
Allylamine hydrochloride, a synthetic allylamine antifungal, primarily targets the fungal squalene monooxygenase (also known as squalene epoxidase), an enzyme that is part of the fungal cell wall synthesis pathway . This enzyme plays a crucial role in the biosynthesis of ergosterol, a major fungal membrane sterol that regulates membrane fluidity, biogenesis, and functions .
Mode of Action
This compound specifically inhibits squalene monooxygenase, thereby inhibiting ergosterol synthesis . This inhibition disrupts the fungal cell wall synthesis pathway, leading to a deficiency in ergosterol .
Biochemical Pathways
The inhibition of squalene monooxygenase by this compound disrupts the sterol biosynthesis pathway in fungi . This results in a deficiency in ergosterol, a major fungal membrane sterol . Ergosterol is essential for maintaining the fluidity and integrity of the fungal cell membrane. Its deficiency leads to increased membrane permeability and leakage of cellular components .
Pharmacokinetics
This compound is highly lipophilic in nature and tends to accumulate in skin, nails, and fatty tissues . This property allows it to effectively target and treat dermatophyte infections of toenails and fingernails as well as other fungal skin infections . .
Result of Action
The inhibition of ergosterol synthesis by this compound leads to a deficiency in ergosterol within the fungal cell membrane . This deficiency results in increased membrane permeability and leakage of cellular components, ultimately leading to fungal cell death .
Action Environment
The action, efficacy, and stability of this compound can be influenced by environmental factors such as pH, temperature, and salinity . For instance, the expansion and contraction properties of this compound hydrogels, which are used in energy recovery systems, can be significantly affected by the salinity of the water . .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Allylamine hydrochloride, like other allylamines, inhibits ergosterol synthesis by inhibiting the fungal squalene monooxygenase (also called squalene epoxidase), an enzyme that is part of the fungal cell wall synthesis pathway . This interaction disrupts the fungal cell wall, leading to cell death .
Cellular Effects
This compound’s antifungal activity is due to its ability to disrupt the fungal cell wall. This disruption leads to increased membrane permeability and leakage of cellular components, ultimately leading to fungal cell death . The compound’s lipophilic nature allows it to accumulate in skin, nails, and fatty tissues, enhancing its antifungal effects .
Molecular Mechanism
The molecular mechanism of action of this compound involves the inhibition of the fungal squalene monooxygenase . This enzyme is crucial for the synthesis of ergosterol, a major component of the fungal cell wall. By inhibiting this enzyme, this compound prevents the formation of ergosterol, leading to a buildup of squalene and a deficiency in ergosterol. This imbalance weakens the fungal cell wall, leading to cell death .
Temporal Effects in Laboratory Settings
Given its mechanism of action, it is likely that the compound’s effects would become more pronounced over time as the disruption of ergosterol synthesis leads to a gradual weakening of the fungal cell wall .
Dosage Effects in Animal Models
It is known that the compound is well-absorbed after oral administration in humans and small animals
Metabolic Pathways
This compound is extensively metabolized in humans, with systemic clearance being dependent primarily on its biotransformation . At least 15 metabolites have been identified, although none of these demonstrate significant antifungal activity .
Transport and Distribution
Due to its lipophilic nature, this compound tends to accumulate in skin, nails, and fatty tissues . This allows the compound to reach high concentrations in these areas, enhancing its antifungal effects .
Subcellular Localization
Given its lipophilic nature and its tendency to accumulate in skin, nails, and fatty tissues, it is likely that the compound is able to penetrate cell membranes and exert its effects within cells .
Properties
IUPAC Name |
prop-2-en-1-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7N.ClH/c1-2-3-4;/h2H,1,3-4H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLGWTHRHHANFCC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
110507-15-8, 10017-11-5, 71550-12-4, 30551-89-4 (Parent) | |
Record name | 2-Propen-1-amine, homopolymer, hydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=110507-15-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 2-Propen-1-amine, hydrochloride (1:1) | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=10017-11-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Poly(allylamine hydrochloride) | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=71550-12-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Poly(allylamine hydrochloride) | |
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DSSTOX Substance ID |
DTXSID60872280 | |
Record name | Allylamine hydrochloride (1:1) | |
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Molecular Weight |
93.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow odorless powder; Hygroscopic; [Alfa Aesar MSDS] | |
Record name | Poly(allylamine hydrochloride) | |
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CAS No. |
10017-11-5, 71550-12-4 | |
Record name | Allylamine hydrochloride | |
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Record name | Poly(allylamine hydrochloride) | |
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Record name | 2-Propen-1-amine, hydrochloride (1:1), homopolymer | |
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Record name | Allylamine hydrochloride (1:1) | |
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Record name | Polymer of allylamine hydrochloride | |
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Record name | 2-Propen-1-amine, hydrochloride (1:1) | |
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Record name | 2-Propen-1-amine, hydrochloride (1:1), homopolymer | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.129.616 | |
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Record name | ALLYLAMINE HYDROCHLORIDE | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
Q1: What is the molecular formula and weight of allylamine hydrochloride?
A1: this compound has the molecular formula C3H8ClN and a molecular weight of 93.55 g/mol.
Q2: Is there any spectroscopic data available to characterize this compound?
A2: Yes, several studies employ spectroscopic techniques for characterization. For example, Fourier transform infrared spectrometer (FTIR) analysis of poly(this compound) (PAH) reveals the disappearance of characteristic C-H stretching and deformation vibration peaks associated with the -C=CH2 group upon polymerization of this compound. [] Additionally, 1H NMR spectroscopy confirms PAH formation by showing three distinct peaks corresponding to the three types of hydrogen atoms in the polymer structure. []
Q3: How does the stability of poly(this compound) (PAH) change under different pH conditions?
A3: PAH multilayers exhibit pH-dependent swelling/deswelling transitions. [] The pH at which these transitions occur is influenced by the pH during film assembly. Films prepared at pH 8.5 show trigger points near the pKa of PAH, suggesting that swelling is controlled by the ionization of free amine groups. [] Conversely, films assembled at pH 4.5 display different trigger points, indicating a different swelling mechanism likely due to the protonation state of PAH during assembly. []
Q4: Can poly(this compound) (PAH) based materials be designed for controlled drug release?
A4: Yes, research suggests that p-Sulfonatocalix[6]arene can form insoluble complexes with PAH at specific charge balances. [] This interaction makes p-Sulfonatocalix[6]arene, a glycosylaminoglycan analog, a promising candidate for controlled release applications, particularly for proteins encapsulated within mesoscopic polyelectrolyte complexes. []
Q5: What is the role of water in the thermal properties of poly(this compound) (PAH) and poly(acrylic acid) (PAA) complexes?
A5: Water significantly influences the glass-transition-like thermal transition (Ttr) observed in PAH/PAA complexes. [] Studies show that Ttr decreases with increasing water content and decreasing complexation pH. [] This behavior points to a strong influence of water molecules interacting with intrinsic ion pairs within the complex, impacting its thermal properties. []
Q6: Can poly(this compound) (PAH) be used to improve the catalytic activity of nanoparticles?
A6: Yes, research shows that PAH-functionalized reduced graphene oxide (RGO-PAH) nanocomposites exhibit excellent catalytic activity. [] Specifically, these nanocomposites demonstrate a high average turnover frequency for the reduction of 4-nitrophenol by sodium borohydride, highlighting their potential in catalytic applications. []
Q7: How does molecular modeling contribute to understanding the interaction between poly(this compound) (PAH) and negatively charged microgels?
A7: Molecular simulations combined with dynamic light scattering and zeta potential measurements provide insights into the interaction between PAH and negatively charged poly(N-isopropylacrylamide-co-methacrylic acid) (P(NIPAm-co-MAA)) microgels. [] These simulations help visualize and understand the preferential accumulation of different molecular weight PAH chains inside or on the surface of the microgels. []
Q8: How is this compound employed in the fabrication of nanomaterials?
A8: this compound is a key component in creating various nanostructures. For example, it's used in the layer-by-layer assembly to fabricate:
- Hollow microcapsules: PAH-modified with rose Bengal and layered with sodium poly(styrene sulfonate) form microcapsules with photoactive properties for singlet oxygen generation. []
- Superhydrophobic coatings: PAH and poly(acrylic acid) polyelectrolyte multilayers deposited on glass substrates and further modified with nanoparticles and semifluorinated silane create superhydrophobic surfaces. []
- Conductive nanotubes: Negatively charged polypyrrole and positively charged PAH alternately adsorbed onto polycarbonate templates create conductive nanotubes after template removal. []
- Multilayer thin films: PAH is combined with various materials like lanthanide polyoxometalates, cellulose nanocrystals, and rare-earth-containing polyoxometalates to create ultrathin films with tunable properties. [, , ]
Q9: Can poly(this compound) be used to improve the properties of paper made from recycled materials?
A9: Yes, PAH shows promise in enhancing the properties of recycled paper. Research indicates that adding PAH to recycled unbleached softwood kraft pulps, specifically at levels that saturate the fiber's adsorption capacity, can improve paper strength. [, ] Notably, compressive strengths, as measured by SCT and CMT tests, significantly improve with PAH addition. [, ] The improvements are attributed to PAH's influence on fiber swelling and its ability to enhance shear bond strength within the paper structure. [, ]
Q10: Are there any biomedical applications being explored for poly(this compound) (PAH)?
A10: Yes, PAH-coated upconversion nanoparticles (UCNPs) are being investigated for their biological effects. [] Studies show that PAH-UCNPs, unlike PAA-UCNPs, can induce autophagy and apoptosis in human myeloma and leukemia cells. [] This finding suggests potential applications of PAH-UCNPs in cancer therapy. []
Q11: Can poly(this compound) (PAH) be used to create materials for biosensing applications?
A11: Yes, PAH shows potential in biosensor development. One example is its use in creating an amperometric glucose biosensor. [] Here, PAH facilitates the effective self-assembly of gold nanoparticles (AuNPs) in multilayers, leading to efficient immobilization of glucose oxidase (GOD) for glucose detection. []
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